
DPNI-GABA: A Technical Guide for Advanced
Neuroscience Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DPNI-GABA

Cat. No.: B031509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of DPNI-GABA, a

nitroindoline-based caged compound for the rapid and localized photorelease of the

neurotransmitter γ-aminobutyric acid (GABA). DPNI-GABA has emerged as a critical tool in

neuroscience research, enabling precise investigation of GABAergic circuits, receptor

dynamics, and neuronal inhibition. This document details its photochemical properties,

experimental protocols, and key applications, offering a valuable resource for researchers

designing and executing sophisticated experiments.

Core Properties and Advantages of DPNI-GABA
DPNI-GABA has been specifically designed to overcome some of the limitations of earlier

caged GABA compounds. A key advantage is its reduced affinity for GABAA receptors,

minimizing pharmacological interference before uncaging.[1][2][3] This allows for the use of

higher concentrations necessary for efficient photolysis without significantly altering the

physiological state of the neurons under investigation.

Photochemical and Pharmacological Data
The following tables summarize the key quantitative data for DPNI-GABA, facilitating

comparison with other caged compounds.
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Property Value References

Chemical Name

1-(4-Aminobutanoyl)-4-[1,3-

bis(dihydroxyphosphoryloxy)pr

opan-2-yloxy]-7-nitroindoline

Molecular Formula C₁₅H₂₃N₃O₁₂P₂ [3][4]

Molecular Weight 499.3 g/mol [3][4]

Quantum Yield (Φ) 0.085 [3][4][5]

Absorption Maximum (λmax) ~355 nm [1]

Extinction Coefficient (ε) at 355

nm
4,229 M⁻¹cm⁻¹ [1]

Solubility Highly water-soluble [3][4][5]

Pharmacological
Parameter

Value References

IC₅₀ for GABAₐ Receptors ~0.5 mM [1][2][3]

Uncaging Spatial Resolution

(Lateral)
~2 µm [1][2][3][5]

Uncaging Spatial Resolution

(Axial/Focal)
~7.5 µm [1][2][3][5]

Principles of DPNI-GABA Uncaging
DPNI-GABA encapsulates GABA within a photolabile "cage" structure. Upon absorption of a

photon, typically from a UV light source, the cage undergoes a rapid chemical reaction,

releasing the active GABA molecule in a spatially and temporally precise manner. This

"uncaging" process allows researchers to mimic synaptic transmission and probe the function

of GABAergic systems with high fidelity.
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Before Photolysis

After Photolysis

DPNI-GABA (Inactive)

GABAA ReceptorLow Affinity
(Minimal Blockade)

Free GABA

Nitrosoindole Byproduct

UV Photon (e.g., 355 nm)

Uncaging

Activated GABAA Receptor
(Neuronal Inhibition)

Binding & Activation
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Preparation

Experiment

Analysis

Prepare Brain Slices

Prepare DPNI-GABA Solution
(0.5-2 mM in aCSF)

Establish Whole-Cell
Patch-Clamp Recording

Position UV Light Source
(e.g., 355 nm laser or LED)

over Region of Interest

Deliver Light Pulse
(Control duration and intensity)

Record Postsynaptic Current/Potential

Analyze Electrophysiological Data
(e.g., amplitude, kinetics)
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Preparation

Experiment

Analysis

Prepare Brain Slices

Prepare DPNI-GABA Solution
(0.5-2 mM in aCSF)

Establish Whole-Cell
Patch-Clamp Recording

with fluorescent dye

Identify Region of Interest
(e.g., dendritic spine)

using two-photon imaging

Position Two-Photon Laser
(e.g., 720 nm)

Deliver Short Laser Pulse
(e.g., 0.5-5 ms)

Record Postsynaptic Current/Potential

Analyze Electrophysiological Data
and correlate with structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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